Cas no 99371-01-4 (4-mino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate)

• Product Name: 4-mino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate
• CAS No: 99371-01-4
• CID: 4667897
• Update Time: 2025-06-09

4-mino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate Chemical and Physical Properties

Names and Identifiers

• 4-mino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-mino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate

Comprehensive Overview of 4-Amino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium Perchlorate (CAS No. 99371-01-4)

The compound 4-Amino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate (CAS No. 99371-01-4) is a specialized organic salt with a unique molecular structure. Its pyrimidin-1-ium core, combined with a phenoxymethyl substituent, makes it a subject of interest in pharmaceutical and agrochemical research. The presence of the perchlorate anion further enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-Amino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate has surged due to their applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for designing novel bioactive molecules. Its amino and methyl functional groups offer multiple sites for chemical modifications, enabling the creation of derivatives with tailored properties.

The synthesis of 99371-01-4 typically involves the reaction of a pyrimidine precursor with a phenoxymethyl halide, followed by quaternization and ion exchange to introduce the perchlorate counterion. This process highlights the compound's role in green chemistry initiatives, as it can be optimized to minimize waste and energy consumption. Such advancements align with the growing focus on sustainable synthesis methods in the chemical industry.

From an analytical perspective, 4-Amino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate is characterized using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for its use in high-value applications. The compound's stability under various conditions also makes it a reliable candidate for long-term storage and transportation.

One of the most frequently asked questions about CAS No. 99371-01-4 pertains to its biological activity. Preliminary studies suggest that its pyrimidinium core may interact with enzymes or receptors, though further research is needed to validate these findings. This aligns with the broader trend of exploring nitrogen-containing heterocycles for their therapeutic potential, a hot topic in medicinal chemistry forums and publications.

In the context of material science, 4-Amino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate has been investigated for its potential in ionic liquids and catalysis. Its perchlorate anion contributes to high ionic conductivity, making it a candidate for energy storage applications. This ties into the global interest in renewable energy and advanced materials, areas where researchers are actively seeking innovative solutions.

Safety and handling of 99371-01-4 are also common concerns among users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are part of the broader emphasis on occupational health in chemical industries.

The commercial availability of 4-Amino-1,2-dimethyl-5-(phenoxymethyl)pyrimidin-1-ium perchlorate is another area of interest. Suppliers often provide it in varying purities, catering to both research-grade and industrial-scale needs. Pricing and supply chain dynamics are influenced by factors like raw material costs and global demand, topics frequently discussed in chemical market reports.

In summary, CAS No. 99371-01-4 represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its unique structure, combined with its diverse applications, ensures its relevance in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in drug development, material design, and beyond, solidifying its place in the chemical landscape.